Cas no 52333-52-5 (2-(2,4-Difluorophenyl)oxazolo[4,5-b]pyridine)

• Product Name: 2-(2,4-Difluorophenyl)oxazolo[4,5-b]pyridine
• CAS No: 52333-52-5
• MF: C₁₂H₆F₂N₂O
• MW: 232.185649394989
• CID: 1094148
• PubChem ID: 12461386
• Update Time: 2025-08-04

2-(2,4-Difluorophenyl)oxazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Difluorophenyl)oxazolo[4,5-b]pyridine
• 2-(2,4-difluorophenyl)-[1,3]oxazolo[4,5-b]pyridine
• CHEMBL3244983
• 52333-52-5

• Inchi： 1S/C12H6F2N2O/c13-7-3-4-8(9(14)6-7)12-16-11-10(17-12)2-1-5-15-11/h1-6H
• InChI Key： DSJRMXZMUUGBRR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1=NC2=C(C=CC=N2)O1)F

Computed Properties

• Exact Mass: 232.04488
• Monoisotopic Mass: 232.04481914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92

Additional information on 2-(2,4-Difluorophenyl)oxazolo[4,5-b]pyridine

2-(2,4-Difluorophenyl)oxazolo[4,5-b]pyridine: A Comprehensive Overview

The compound 2-(2,4-Difluorophenyl)oxazolo[4,5-b]pyridine, identified by the CAS number 52333-52-5, is a highly specialized organic molecule with significant applications in various scientific domains. This compound belongs to the class of oxazolopyridines, which are known for their unique structural features and versatile chemical properties. The molecule's structure consists of a pyridine ring fused with an oxazole ring, substituted with a 2,4-difluorophenyl group at the 2-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it valuable in fields such as pharmacology, material science, and organic synthesis.

Recent studies have highlighted the potential of oxazolopyridines as building blocks for advanced materials. For instance, researchers have explored the use of this compound in the development of novel optoelectronic materials. The unique electronic configuration of the oxazole and pyridine rings allows for efficient charge transport properties, which are crucial for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Furthermore, the fluorine substituents on the phenyl group enhance the molecule's stability and solubility, making it suitable for use in high-performance materials.

In the field of pharmacology, 2-(2,4-Difluorophenyl)oxazolo[4,5-b]pyridine has shown promise as a lead compound for drug discovery. Its ability to interact with specific biological targets has been investigated in several studies. For example, recent research has demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, which are key enzymes involved in cellular signaling pathways. This suggests potential applications in the development of therapeutic agents for diseases such as cancer and inflammatory disorders.

The synthesis of oxazolopyridines has also been a topic of interest in organic chemistry. Traditional methods involve multi-step reactions with various coupling agents and catalysts. However, recent advancements have introduced more efficient synthetic routes using transition metal catalysis and microwave-assisted synthesis. These methods not only improve yields but also reduce reaction times, making the synthesis of complex molecules like CAS 52333-52-5 more feasible on an industrial scale.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of this compound. Initial findings indicate that it is not highly toxic to aquatic organisms under standard testing conditions. However, further research is needed to fully understand its environmental fate and potential risks.

From a commercial perspective, CAS 52333-52-5 is increasingly being sought after by pharmaceutical companies and material science firms due to its unique properties. Its availability through various chemical suppliers has facilitated its integration into ongoing research projects worldwide.

In conclusion, 2-(2,4-Difluorophenyl)oxazolo[4,5-b]pyridine, or CAS 52333-52-5, represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations in medicine and materials science.